![molecular formula C9H16N2O3 B1166567 Ethyl (hydroxyimino)(piperidin-1-yl)acetate CAS No. 120209-12-3](/img/structure/B1166567.png)
Ethyl (hydroxyimino)(piperidin-1-yl)acetate
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Overview
Description
Synthesis Analysis
The synthesis of compounds similar to ethyl 2-(hydroxyimino)-2-piperidinoacetate often involves Knoevenagel condensation reactions, where aldehydes and ketones are condensed in the presence of catalysts like piperidine. For example, ethyl 2-(4-chlorobenzylidene)-3-oxobutanoate and ethyl 2-(4-methylbenzylidene)-3-oxobutanoate were synthesized using 4-chlorobenzaldehyde and 4-methylbenzaldehyde, respectively, with ethyl acetoacetate, showcasing the versatility of this synthetic approach (Kumar et al., 2016); (Kariyappa et al., 2016).
Molecular Structure Analysis
The molecular structure of compounds within this family is often elucidated using X-ray diffraction studies, revealing details such as crystal systems and space groups. For instance, ethyl 2-(4-chlorobenzylidene)-3-oxobutanoate crystallizes in the monoclinic system under the space group P21/n (Kumar et al., 2016).
Chemical Reactions and Properties
The chemical reactions involving ethyl 2-(hydroxyimino)-2-piperidinoacetate derivatives can vary widely, including reactions with dichloroacetaldehyde oxime and piperidinium acetate to produce (hydroxyimino)ethylidene derivatives, highlighting the compound's reactivity and potential for further chemical manipulation (Lerche et al., 1980).
Physical Properties Analysis
The physical properties of these compounds, such as crystal structure and conformation, are closely tied to their molecular structure. The Z conformation about the C=C bond is a common feature, as seen in ethyl 2-(4-chlorobenzylidene)-3-oxobutanoate, affecting the compound's physical and possibly its chemical properties (Kumar et al., 2016).
Scientific Research Applications
Biodegradation and Fate of Ethyl tert-Butyl Ether (ETBE) in Soil and Groundwater
This review summarizes the knowledge on the biodegradation and fate of ETBE, a gasoline ether oxygenate, in soil and groundwater. It details microorganisms capable of degrading ETBE aerobically, pathways for its biodegradation, and the impact of co-contaminants on its degradation process. While not directly related to Ethyl 2-(hydroxyimino)-2-piperidinoacetate, insights into ETBE's environmental behavior could hint at potential research applications for related compounds in environmental science and bioremediation technologies (Thornton et al., 2020).
Ethyl Glucuronide (EtG) as a Biomarker
Another study explores the relationship between EtG levels in hair and various pathologies. While Ethyl 2-(hydroxyimino)-2-piperidinoacetate is not mentioned, the use of EtG as a biomarker in scientific research highlights the potential application of related ethyl compounds in medical and forensic science, especially in understanding the impact of substance exposure on human health (Triolo et al., 2022).
Analytical Methods in Determining Antioxidant Activity
A review on analytical methods used in determining antioxidant activity provides a comprehensive look at techniques for assessing the antioxidant capacity of various substances. This information could be applicable in researching the antioxidant potential of compounds like Ethyl 2-(hydroxyimino)-2-piperidinoacetate, contributing to fields such as food science, pharmacology, and cosmetic product development (Munteanu & Apetrei, 2021).
Ethylene Oxide Sterilization of Medical Devices
The use of ethylene oxide for sterilizing medical devices is reviewed, focusing on its action mechanism, toxicity, and cycle design and validation. While Ethyl 2-(hydroxyimino)-2-piperidinoacetate is not directly related, the study's emphasis on sterilization processes may inspire research into the sterilization potential or microbial resistance of related compounds, impacting the medical device industry and hospital hygiene practices (Mendes et al., 2007).
Mechanism of Action
Target of Action
Ethyl 2-(hydroxyimino)-2-piperidinoacetate, also known as Ethyl cyanohydroxyiminoacetate or Oxyma, is primarily used as an additive for carbodiimides, such as dicyclohexylcarbodiimide (DCC) in peptide synthesis . It acts as a neutralizing reagent for the basicity or nucleophilicity of the DCC .
Mode of Action
Oxyma interacts with its targets, the carbodiimides, by neutralizing their basicity or nucleophilicity. This is due to its pronounced acidity (pKa 4.60) and it suppresses base catalyzed side reactions, in particular, racemization . This interaction results in the stabilization of the carbodiimides, making them more effective in their role in peptide synthesis .
Biochemical Pathways
It is known that oxyma is widely used as an additive in peptide syntheses . It plays a crucial role in the formation of peptide bonds, which are fundamental to the structure and function of proteins.
Result of Action
The primary result of Oxyma’s action is the enhancement of peptide synthesis. It achieves this by suppressing base catalyzed side reactions, particularly racemization . This leads to high yields and low racemization of the peptides obtained .
Action Environment
The action of Oxyma can be influenced by environmental factors. For instance, it is soluble in many solvents common in the synthesis of peptides, such as dichloromethane or dimethylformamide (DMF) . Furthermore, it exhibits a markedly slowed thermal decomposition on heating , indicating that temperature is a significant factor in its stability.
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
Ethyl 2-(hydroxyimino)-2-piperidinoacetate plays a significant role in biochemical reactions, particularly in peptide synthesis. It acts as an additive for carbodiimide-mediated amide bond formation, enhancing the efficiency and yield of peptide synthesis . This compound interacts with enzymes such as dicyclohexylcarbodiimide and diisopropylcarbodiimide, neutralizing their basicity and nucleophilicity due to its pronounced acidity (pKa 4.60) . These interactions suppress base-catalyzed side reactions, including racemization, thereby improving the overall quality of the synthesized peptides .
Cellular Effects
Ethyl 2-(hydroxyimino)-2-piperidinoacetate influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. It has been observed to affect the stability and degradation of mRNA, thereby impacting gene expression . Additionally, this compound can modulate cell signaling pathways by interacting with specific proteins and enzymes involved in these pathways . The effects of Ethyl 2-(hydroxyimino)-2-piperidinoacetate on cellular metabolism are also noteworthy, as it can alter metabolic flux and metabolite levels .
Molecular Mechanism
The molecular mechanism of Ethyl 2-(hydroxyimino)-2-piperidinoacetate involves its interactions with various biomolecules. It acts as a neutralizing reagent for the basicity or nucleophilicity of carbodiimides, thereby suppressing base-catalyzed side reactions . This compound also forms stable complexes with enzymes and proteins, inhibiting or activating their functions depending on the context . Additionally, Ethyl 2-(hydroxyimino)-2-piperidinoacetate can influence gene expression by stabilizing or degrading mRNA .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of Ethyl 2-(hydroxyimino)-2-piperidinoacetate can change over time. This compound is relatively stable under standard laboratory conditions, but its stability can be affected by factors such as pH and temperature . Over time, Ethyl 2-(hydroxyimino)-2-piperidinoacetate may undergo degradation, leading to changes in its biochemical properties and cellular effects . Long-term studies have shown that this compound can have sustained effects on cellular function, particularly in in vitro and in vivo studies .
Dosage Effects in Animal Models
The effects of Ethyl 2-(hydroxyimino)-2-piperidinoacetate vary with different dosages in animal models. At low doses, this compound can enhance peptide synthesis and improve the efficiency of biochemical reactions . At high doses, Ethyl 2-(hydroxyimino)-2-piperidinoacetate may exhibit toxic or adverse effects, including cellular toxicity and disruption of normal cellular processes . Threshold effects have been observed, indicating that there is an optimal dosage range for achieving the desired biochemical effects without causing harm .
Metabolic Pathways
Ethyl 2-(hydroxyimino)-2-piperidinoacetate is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate these pathways . This compound can influence metabolic flux and metabolite levels, thereby affecting overall cellular metabolism . The specific enzymes and cofactors that interact with Ethyl 2-(hydroxyimino)-2-piperidinoacetate include those involved in peptide synthesis and mRNA stability .
Transport and Distribution
Within cells and tissues, Ethyl 2-(hydroxyimino)-2-piperidinoacetate is transported and distributed through interactions with specific transporters and binding proteins . These interactions facilitate the localization and accumulation of the compound in specific cellular compartments . The transport and distribution of Ethyl 2-(hydroxyimino)-2-piperidinoacetate are crucial for its effective functioning in biochemical reactions and cellular processes .
Subcellular Localization
Ethyl 2-(hydroxyimino)-2-piperidinoacetate exhibits specific subcellular localization, which can influence its activity and function . This compound is directed to specific compartments or organelles through targeting signals and post-translational modifications . The subcellular localization of Ethyl 2-(hydroxyimino)-2-piperidinoacetate is essential for its role in regulating gene expression, cell signaling pathways, and other cellular processes .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for Ethyl 2-(hydroxyimino)-2-piperidinoacetate involves the reaction of ethyl 2-piperidinoacetate with hydroxylamine hydrochloride followed by esterification with ethanol.", "Starting Materials": [ "Ethyl 2-piperidinoacetate", "Hydroxylamine hydrochloride", "Ethanol" ], "Reaction": [ "Step 1: Dissolve ethyl 2-piperidinoacetate in water and add hydroxylamine hydrochloride. Stir the mixture at room temperature for 1 hour.", "Step 2: Extract the product with ethyl acetate and dry over anhydrous sodium sulfate.", "Step 3: Concentrate the ethyl acetate solution and add ethanol and a catalytic amount of sulfuric acid. Heat the mixture under reflux for 2 hours.", "Step 4: Cool the mixture and extract the product with ethyl acetate. Dry over anhydrous sodium sulfate and concentrate the solution.", "Step 5: Purify the product by column chromatography using a suitable solvent system." ] } | |
CAS RN |
120209-12-3 |
Molecular Formula |
C9H16N2O3 |
Molecular Weight |
200.23 g/mol |
IUPAC Name |
ethyl 2-hydroxyimino-2-piperidin-1-ylacetate |
InChI |
InChI=1S/C9H16N2O3/c1-2-14-9(12)8(10-13)11-6-4-3-5-7-11/h13H,2-7H2,1H3 |
InChI Key |
FZDWJXCSMDRPCX-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C(=NO)N1CCCCC1 |
Canonical SMILES |
CCOC(=O)C(=NO)N1CCCCC1 |
synonyms |
ethyl 2-(hydroxyimino)-2-piperidinoacetate |
Origin of Product |
United States |
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